Cas no 1019480-80-8 (1-(4-methylphenyl)ethyl(2-methylpropyl)amine)

1-(4-Methylphenyl)ethyl(2-methylpropyl)amine is a chiral amine derivative characterized by its branched alkyl and aromatic substituents. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmacologically active molecules or asymmetric catalysts. The presence of both a 4-methylphenyl group and a 2-methylpropyl (isobutyl) moiety enhances its steric and electronic properties, which may influence selectivity in reactions such as reductive amination or enantioselective transformations. Its structural features make it suitable for applications requiring tailored steric hindrance or specific binding interactions. Handling should adhere to standard safety protocols for amine compounds.
1-(4-methylphenyl)ethyl(2-methylpropyl)amine structure
1019480-80-8 structure
Product Name:1-(4-methylphenyl)ethyl(2-methylpropyl)amine
CAS No:1019480-80-8
MF:C13H21N
MW:191.3125436306
CID:5185643
PubChem ID:43190325
Update Time:2026-03-05

1-(4-methylphenyl)ethyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, α,4-dimethyl-N-(2-methylpropyl)-
    • 2-Methyl-N-(1-(p-tolyl)ethyl)propan-1-amine
    • 1-(4-methylphenyl)ethyl(2-methylpropyl)amine
    • Inchi: 1S/C13H21N/c1-10(2)9-14-12(4)13-7-5-11(3)6-8-13/h5-8,10,12,14H,9H2,1-4H3
    • InChI Key: NMYWDRPHUCYOLW-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C)=CC=1)(C)NCC(C)C

1-(4-methylphenyl)ethyl(2-methylpropyl)amine Pricemore >>

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1-(4-methylphenyl)ethyl(2-methylpropyl)amine Related Literature

Additional information on 1-(4-methylphenyl)ethyl(2-methylpropyl)amine

1-(4-Methylphenyl)Ethyl(2-Methylpropyl)Amine: A Comprehensive Overview

1-(4-Methylphenyl)Ethyl(2-Methylpropyl)Amine, also known by its CAS number 1019480-80-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 1-(4-Methylphenyl)Ethyl(2-Methylpropyl)Amine consists of a phenyl ring substituted with a methyl group at the para position, an ethyl chain, and a 2-methylpropyl group attached to the nitrogen atom. This combination of functional groups imparts distinctive chemical properties, making it versatile for different chemical reactions and applications. The compound's structure allows for strong interactions with other molecules, which is advantageous in catalysis and polymerization processes.

Recent studies have highlighted the importance of 1-(4-Methylphenyl)Ethyl(2-Methylpropyl)Amine in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of high-performance polymers and composites. Its ability to form stable bonds with other monomers makes it a valuable component in creating materials with enhanced mechanical and thermal properties.

In the pharmaceutical sector, 1-(4-Methylphenyl)Ethyl(2-Methylpropyl)Amine has been investigated for its potential as an intermediate in drug synthesis. Its unique structure enables the formation of bioactive compounds with specific pharmacokinetic profiles. Recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory and antioxidant activities, opening new avenues for therapeutic development.

The synthesis of 1-(4-Methylphenyl)Ethyl(2-Methylpropyl)Amine involves a series of well-established organic reactions, including alkylation and coupling processes. Researchers have optimized these methods to achieve higher yields and better purity levels, ensuring that the compound is readily available for industrial applications.

From an environmental perspective, the compound's biodegradability and toxicity profiles are under scrutiny to ensure sustainable practices in its production and use. Preliminary studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, which is encouraging for its eco-friendly application in various industries.

In conclusion, 1-(4-Methylphenyl)Ethyl(2-Methylpropyl)Amine, with its CAS number 1019480-80-8, stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, making it a subject of great interest in both academic and industrial settings.

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